Cas no 526183-33-5 (2-(thiophen-3-yl)piperidine)

• Product Name: 2-(thiophen-3-yl)piperidine
• CAS No: 526183-33-5
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD05190121
• CID: 5225991
• PubChem ID: 4409231
• Update Time: 2026-03-07

2-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophen-3-yl-piperidine
• Piperidine, 2-(3-thienyl)-
• 2-(thiophen-3-yl)piperidine
• 526183-33-5
• AKOS006371677
• Y13663
• EN300-241737
• SCHEMBL7012875

• MDL： MFCD05190121
• Inchi： 1S/C9H13NS/c1-2-5-10-9(3-1)8-4-6-11-7-8/h4,6-7,9-10H,1-3,5H2
• InChI Key： UHVATRZTCVVMRN-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=CSC=1

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(thiophen-3-yl)piperidine

2-(Thiophen-3-yl)piperidine (CAS No. 526183-33-5): A Comprehensive Overview

2-(Thiophen-3-yl)piperidine, identified by the CAS registry number 526183-33-5, is an organic compound with a unique structure that combines a piperidine ring and a thiophene moiety. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications and intriguing chemical properties. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 2-(Thiophen-3-yl)piperidine consists of a six-membered piperidine ring, which is a saturated heterocyclic compound containing one nitrogen atom. Attached to the second carbon of this ring is a thiophene group, specifically at the 3-position of the thiophene ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications. The CAS number 526183-33-5 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industry standards.

Recent studies have explored the synthesis of 2-(Thiophen-3-yl)piperidine through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution methods. These methods have been optimized to enhance yield and purity, making the compound more accessible for research and development purposes. The use of green chemistry principles in these synthetic approaches has also been a focus, aligning with global efforts to reduce environmental impact in chemical manufacturing.

The electronic properties of 2-(Thiophen-3-yl)piperidine have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits moderate electron-donating capabilities due to the conjugation between the piperidine nitrogen and the thiophene ring. This property makes it a promising candidate for applications in organic electronics, particularly as a component in semiconducting materials or as an additive in polymer blends to enhance electrical conductivity.

In the field of pharmacology, 2-(Thiophen-3-yl)piperidine has shown potential as a lead compound for drug discovery. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, has been investigated through in vitro assays. Recent research highlights its modulatory effects on neuronal signaling pathways, suggesting its potential role in treating neurological disorders such as epilepsy or neurodegenerative diseases.

The integration of 2-(Thiophen-3-yl)piperidine into materials science has also been explored. Its incorporation into polymeric matrices has been shown to improve mechanical strength and thermal stability, making it a viable additive for high-performance polymers used in aerospace and automotive industries. Additionally, its application as a precursor for advanced materials such as graphene derivatives has been reported, further expanding its utility beyond traditional chemical applications.

In conclusion, 2-(Thiophen-3-yl)piperidine, with its CAS number 526183-33-5, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.